Cas no 1804085-16-2 (5-Hydroxy-2-iodobenzo[d]oxazole)

• Product Name: 5-Hydroxy-2-iodobenzo[d]oxazole
• CAS No: 1804085-16-2
• MF: C₇H₄INO₂
• MW: 261.016633987427
• CID: 4816839
• Update Time: 2025-06-15

5-Hydroxy-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-iodobenzo[d]oxazole

• Inchi： 1S/C7H4INO2/c8-7-9-5-3-4(10)1-2-6(5)11-7/h1-3,10H
• InChI Key： VTGRGRCMBCYMCJ-UHFFFAOYSA-N
• SMILES： IC1=NC2C=C(C=CC=2O1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3

Additional information on 5-Hydroxy-2-iodobenzo[d]oxazole

Introduction to 5-Hydroxy-2-iodobenzo[d]oxazole (CAS No. 1804085-16-2)

5-Hydroxy-2-iodobenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804085-16-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic molecule combines a benzo[d]oxazole core with an iodine substituent at the 2-position and a hydroxyl group at the 5-position, making it a versatile scaffold for further functionalization and exploration of its pharmacological properties.

The benzo[d]oxazole moiety is a well-known pharmacophore found in numerous bioactive molecules, including antifungal, anti-inflammatory, and anticancer agents. The presence of the iodine atom at the 2-position introduces unique reactivity, enabling various chemical transformations such as cross-coupling reactions, which are widely employed in the synthesis of complex drug molecules. Additionally, the hydroxyl group at the 5-position provides a site for further derivatization, allowing chemists to modulate solubility, metabolic stability, and binding affinity.

In recent years, 5-Hydroxy-2-iodobenzo[d]oxazole has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules that interact with biological targets such as kinases, transcription factors, and enzymes implicated in diseases like cancer and neurodegeneration. The iodine substituent, in particular, has been exploited in palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups, thereby expanding the structural diversity of potential drug candidates.

One of the most compelling aspects of 5-Hydroxy-2-iodobenzo[d]oxazole is its utility in fragment-based drug design. By leveraging its scaffold, researchers can generate libraries of compounds that can be screened for biological activity. This approach has been successfully applied in high-throughput screening campaigns to identify lead compounds with desirable pharmacokinetic profiles. The compound’s ability to serve as a building block for more complex structures underscores its importance in modern medicinal chemistry.

Recent studies have highlighted the potential of 5-Hydroxy-2-iodobenzo[d]oxazole in addressing challenging therapeutic targets. For instance, researchers have utilized this compound to develop inhibitors of tyrosine kinases, which are overexpressed in many cancers. The iodine atom facilitates Suzuki-Miyaura cross-coupling reactions with boronic acids, enabling the installation of aryl groups that can modulate binding interactions with target proteins. Such modifications have led to the discovery of several potent and selective kinase inhibitors with promising preclinical activity.

The hydroxyl group on 5-Hydroxy-2-iodobenzo[d]oxazole also plays a crucial role in determining its pharmacological behavior. It can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Furthermore, this group can be oxidized or reduced to introduce additional functional diversity, allowing for fine-tuning of pharmacokinetic properties such as bioavailability and metabolic clearance.

Another area where 5-Hydroxy-2-iodobenzo[d]oxazole has shown promise is in the development of probes for biochemical assays. Its well-defined structure and reactivity make it an ideal candidate for generating fluorescent or luminescent derivatives that can be used to study protein-protein interactions or enzyme activity. Such probes are invaluable tools in drug discovery pipelines, providing insights into molecular mechanisms and facilitating the identification of new therapeutic targets.

The synthesis of 5-Hydroxy-2-iodobenzo[d]oxazole itself is another area of interest. While several synthetic routes have been reported, recent advances in catalytic methods have enabled more efficient and scalable production processes. For example, palladium-catalyzed iodination strategies have been employed to introduce the iodine substituent with high regioselectivity. These improvements have not only simplified the synthesis but also reduced costs, making the compound more accessible for research applications.

In conclusion,5-Hydroxy-2-iodobenzo[d]oxazole (CAS No. 1804085-16-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—combining a benzo[d]oxazole core with an iodine substituent and a hydroxyl group—make it a valuable scaffold for generating novel bioactive molecules. As our understanding of disease mechanisms evolves and new synthetic methodologies emerge,5-Hydroxy-2-iodobenzo[d]oxazole will undoubtedly continue to play a pivotal role in advancing therapeutic innovation.